N-(3,4-dimethoxyphenyl)-1-(4-(3-(4-methoxyphenyl)propanamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-[[4-[3-(4-methoxyphenyl)propanoylamino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C29H30N4O5/c1-36-24-12-6-20(7-13-24)8-15-28(34)31-22-9-4-21(5-10-22)17-33-18-25(30-19-33)29(35)32-23-11-14-26(37-2)27(16-23)38-3/h4-7,9-14,16,18-19H,8,15,17H2,1-3H3,(H,31,34)(H,32,35)
• InChI Key: LOTSXABESBHYDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C29H30N4O5
• Molecular Weight: 514.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(4-(3-(4-methoxyphenyl)propanamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C29H30N4O5 and its molecular weight is 514.582. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization :

  • Bhaskar et al. (2019) synthesized a similar compound, "2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide," through a 'one-pot' reductive cyclization process. The structure of the compound was elucidated using IR, 1H-NMR, 13C-NMR, and LC-MS data (Bhaskar et al., 2019).
  • Talupur et al. (2021) explored the synthesis of similar compounds involving 3,4-dimethoxyphenyl elements and evaluated their antimicrobial properties (Talupur et al., 2021).

• Metal-Organic Frameworks and Coordination Polymers :

  • Lin et al. (2015) reported on metal–organic frameworks synthesized using 2-(3,4-dimethoxyphenyl)-1H-imidazole-4,5-dicarboxylic acid. These frameworks exhibited solid-state luminescence properties (Lin et al., 2015).
  • Xiong et al. (2013) constructed transition-metal coordination polymers using 2-(3,4-dimethoxyphenyl)-1H-imidazole-4,5-dicarboxylic acid as spacers, investigating their thermal and photoluminescence properties (Xiong et al., 2013).

• Antimalarial and Antimicrobial Studies :

  • Septiana et al. (2021) synthesized 2-aryl-4,5-diphenyl-1H-imidazole derivatives and evaluated their antimalarial activities, demonstrating their potential as lead compounds for antimalarial agents (Septiana et al., 2021).
  • The synthesis and characterization of imidazole derivatives with potential antimicrobial properties were also reported by Talupur et al. (2021) (Talupur et al., 2021).

• Photochromism and Photoreactions :

  • Bai et al. (2010) explored the photochromism of imidazole derivatives, specifically focusing on 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles and their oxidation to dimers (Bai et al., 2010).
  • Mahran et al. (1983) investigated the photooxidation of 2-(4-thiazolyl)-1H-benzimidazole in methanol, elucidating some of the photolysis products and reaction mechanisms (Mahran et al., 1983).